BENG“@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 4-
Chlorobenzyl alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorobenzyl alcohol

Cat. No.: B044052

Essential Safety and Handling Guide for 4-
Chlorobenzyl Alcohol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Chlorobenzyl alcohol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier and Physical Properties
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Property Value

Chemical Name 4-Chlorobenzyl alcohol

CAS Number 873-76-7

Molecular Formula C-sH-CIO

Molecular Weight 142.58 g/mol

Appearance Beige to almost white crystalline powder
Melting Point 69-72 °C

Boiling Point 234 °C

Solubility Soluble in water (2.5 g/L at 20°C)

Flash Point 70 °C

Hazard Identification and Personal Protective Equipment
(PPE)

4-Chlorobenzyl alcohol may be harmful if inhaled, swallowed, or absorbed through the skin
and can cause skin and eye irritation.[1][2][3] It is also a combustible solid.[3][4] Adherence to
the following PPE guidelines is mandatory.

Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b044052?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Chlorobenzyl%20Alcohol%204-.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5022_msds.pdf
https://pim-resources.coleparmer.com/sds/07771.pdf
https://pim-resources.coleparmer.com/sds/07771.pdf
https://datasheets.scbt.com/sc-238819.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specification/Standard

Safety glasses with side-

Must comply with OSHA's eye

and face protection regulations

Eye/Face shields or chemical safety in 29 CFR 1910.133 or

goggles.[5][6][7] European Standard EN166.[5]
[7]
Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab
coat or other protective
) ) Select gloves based on the
_ clothing to prevent skin N
Skin specific laboratory task and

exposure.[5][6][8] For
prolonged or repeated contact,
the use of protective gloves is
advised.[1]

potential for exposure.

Respiratory

Generally not required under
normal laboratory conditions
with adequate ventilation.[1][5]
[7] If dust is generated, a dust

mask should be used.[1]

For situations with significant
dust generation, use a
NIOSH/MSHA approved
respirator (e.g., N95 or P1
type).[1][6] For major spills or
emergencies, a self-contained
breathing apparatus may be

necessary.[3]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical to ensure safety and environmental

protection.

Step-by-Step Handling Protocol

o Preparation and Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[2][3][4]
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o Ensure that an eyewash station and safety shower are readily accessible.[3]

o Minimize dust generation and accumulation during handling.[3]

» Personal Protective Equipment (PPE) Donning:

o Before handling, put on all required PPE as specified in the table above.
e Chemical Handling:

o Avoid direct contact with skin and eyes.[2]

o Avoid breathing dust.[3]

o Keep the container tightly closed when not in use.[1][5][7]

o Keep away from sources of ignition such as heat, sparks, and open flames.[5][7]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling.[1][3]

o Remove and properly store or dispose of contaminated PPE.

Spill and Emergency Procedures

e Minor Spills:
o Restrict access to the spill area.

o Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation.[1]

[5]
o Place the material into a suitable, labeled container for disposal.[1][5]
o Clean the spill area with soap and water.

e Major Spills:
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o Evacuate the area and alert others.
o If safe to do so, remove all sources of ignition.[5]

o Contact your institution's emergency response team.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][6]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water
for at least 15 minutes. Seek medical attention if irritation occurs.[1][3]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[3]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of water
or milk. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[1][3]

Disposal Plan

o Waste Collection:

o Collect unused 4-Chlorobenzyl alcohol and any contaminated materials (e.g., gloves,
wipes) in a designated, properly labeled, and sealed hazardous waste container.

e Disposal:
o Dispose of the chemical waste as an unused product.[1]

o All disposal activities must be in strict accordance with all federal, state, and local
environmental regulations.[1][9] Do not allow the product to enter drains or the
environment.[1][5]

Workflow and Safety Relationships
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The following diagram illustrates the logical flow of the handling, emergency, and disposal
procedures for 4-Chlorobenzyl alcohol.

Workflow for Handling 4-Chlorobenzyl Alcohol

Preparation & Engineering Controls

'

Don PPE

Chemical Handling

Spill or Exposure Occurs

Exposure

". If safe to continue

Post-Handling Procedures

Minor Spill Protocol Major Spill Protocol First Aid Measures

Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for handling 4-Chlorobenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://dept.harpercollege.edu/chemistry/msds/Chlorobenzyl%20Alcohol%204-.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5022_msds.pdf
https://pim-resources.coleparmer.com/sds/07771.pdf
https://datasheets.scbt.com/sc-238819.pdf
https://www.fishersci.com/store/msds?partNumber=SB01197EA&productDescription=%284-CHLOROPHENYL%29METHANOL+10GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11504~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:57:15~~4-Chlorobenzyl%20alcohol~~
https://www.fishersci.com/store/msds?partNumber=AC108770250&productDescription=4-CHLOROBENZYL+ALCOHOL%2C9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.solutionsstores.com/personal-protective-equipment
https://www.solutionsstores.com/personal-protective-equipment
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/c27115
https://www.benchchem.com/product/b044052#personal-protective-equipment-for-handling-4-chlorobenzyl-alcohol
https://www.benchchem.com/product/b044052#personal-protective-equipment-for-handling-4-chlorobenzyl-alcohol
https://www.benchchem.com/product/b044052#personal-protective-equipment-for-handling-4-chlorobenzyl-alcohol
https://www.benchchem.com/product/b044052#personal-protective-equipment-for-handling-4-chlorobenzyl-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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